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Compound of Interest

Compound Name: 5-Bromo-2-naphthoic acid

Cat. No.: B087213

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for 5-Bromo-2-
naphthoic acid, a compound frequently utilized in chemical synthesis and pharmaceutical
research. Adherence to these protocols is critical for ensuring personnel safety and maintaining
a secure laboratory environment. The information herein is compiled from publicly available
Safety Data Sheets (SDS) and chemical databases.

Hazard Identification and Classification

5-Bromo-2-naphthoic acid is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification

Classification Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2 / 2A

Specific target organ toxicity (single exposure);
. o Category 3
Respiratory tract irritation
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Source:[1][2]

Table 2: Hazard Statements and Pictograms

Pictogram GHS Code Hazard Statement
e GHS07 Warning
H302 Harmful if swallowed.
H312 Harmful in contact with skin.
H315 Causes skin irritation.[1][3][4]
H319 Causes serious eye irritation.
[11[3][4]
H332 Harmful if inhaled.
H335 May cause respiratory

irritation.[1][3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 5-Bromo-2-naphthoic
acid is essential for its safe handling and storage.

Table 3: Physical and Chemical Properties
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Property Value

Appearance White solid[3]

Molecular Formula C11H7Br0O2

Molecular Weight 251.08 g/mol [2]

Melting Point 270 °CI[5]

Boiling Point 387.3 °C at 760 mmHg|[5]
Solubility Low water solubility[3]
Odor No information available[3]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 5-Bromo-2-
naphthoic acid are not publicly available in the cited safety data sheets. The hazard
classifications are based on data from suppliers and regulatory agencies. Researchers should
handle this compound with the caution appropriate for a substance with its listed hazards.

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure risks.

Engineering Controls

« Ventilation: Use only outdoors or in a well-ventilated area.[3] Work should be conducted in a
chemical fume hood.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment
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Protection Type

Specification

Eye/Face Protection

Chemical splash goggles or safety glasses
meeting EN 166 (EU) or NIOSH (US) standards.
[31[6][7] A face shield should be worn when

there is a risk of splashing.[8]

Skin Protection

Impervious, chemical-resistant gloves (e.g.,
nitrile rubber).[3][8][9] Inspect gloves before use.
[3] Wear a lab coat or other protective clothing

to prevent skin contact.[3]

Respiratory Protection

Not required under normal use conditions with
adequate ventilation.[1][3] For large-scale
operations, emergencies, or if ventilation is
inadequate, use a NIOSH/MSHA or European
Standard EN 136 approved respirator.[3]

Hygiene Measures

» Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[10]

» Remove contaminated clothing and wash it before reuse.[3][11]

Storage

o Store in a tightly closed container in a dry and well-ventilated place.[3]

» Keep away from heat and sources of ignition.[1]

» Store locked up.

Emergency Procedures
First Aid Measures

Table 5: First Aid Procedures
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Exposure Route First Aid Instructions

Remove person to fresh air and keep
comfortable for breathing.[1][3] If not breathing,
give artificial respiration.[1][3] Call a POISON
CENTER or doctor if you feel unwell.[3]

Inhalation

Take off immediately all contaminated clothing.
) [6] Wash off with plenty of soap and water for at
Skin Contact _ o _
least 15 minutes.[1][3] If skin irritation persists,

call a physician.[1][3]

Rinse cautiously with water for several minutes.

[3] Remove contact lenses, if present and easy
Eye Contact ] o ]

to do. Continue rinsing for at least 15 minutes.

[3][6] Get immediate medical attention.[3][11]

Rinse mouth. Do NOT induce vomiting.[6] Call a
Ingestion POISON CENTER or doctor if you feel unwell.

[3]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][10]

o Specific Hazards: Thermal decomposition can produce carbon oxides, hydrogen bromide,
and other irritating gases and vapors.[3][10]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][6]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[3] Avoid breathing dust. Evacuate unnecessary personnel.[12]

e Environmental Precautions: Do not let the product enter drains. Prevent further leakage or
spillage if safe to do so.
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» Methods for Cleaning Up: Sweep up the solid material and shovel it into a suitable container
for disposal.[1][3] Avoid creating dust.

Visual Workflow Guides

The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow for 5-Bromo-2-naphthoic Acid

Preparation

Review Safety Data Sheet (SDS)

l

Ensure Engineering Controls are Functional
(Fume Hood, Eyewash, Safety Shower)

;

Don Appropriate Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Hangling

Weigh and Handle Compound in a Ventilated Enclosure (Fume Hood)

;

Avoid Dust Formation

'

Keep Container Tightly Closed When Not in Use

Post-Handling
v

Decontaminate Work Area

;

Dispose of Waste in a Labeled Hazardous Waste Container

'

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard procedure for safe laboratory handling.
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Spill Response Workflow for 5-Bromo-2-naphthoic Acid

Evacuate Immediate Area and Alert Others

:

Assess Spill Size and Risk

i

Small Spill?

Don Appropriate PPE
(Respirator if needed, Gloves, Goggles, Lab Coat)

'

Cover Spill with Inert Absorbent Material Contact Emergency Services / EH&S

'

Carefully Sweep or Scoop into a Labeled Hazardous Waste Container

'

Decontaminate Spill Area

Large Spill or Uncontrolled Release

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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